3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

• CAS RN: 2418704-03-5
• Molecular Formula: C15H15ClN4
• Molecular Weight: 286.8

Description

3-(4-Chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine (CMPP) is an organic compound with a wide range of applications in the field of scientific research. CMPP is a small molecule that has been found to have a variety of biological properties, including anti-inflammatory, anti-oxidant, and anti-cancer effects. CMPP has been studied extensively in the laboratory and has demonstrated a range of potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is not yet fully understood. However, it is believed that 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine acts as an inhibitor of certain types of protein kinases and G-protein coupled receptors. In addition, 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer activities. These effects are believed to be mediated through the modulation of certain enzymes, including cytochrome P450 enzymes, and through the modulation of certain signaling pathways, such as the MAPK and Akt pathways.
Biochemical and Physiological Effects
3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has been found to possess a variety of biochemical and physiological effects. 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has been found to modulate the activity of certain enzymes, including cytochrome P450 enzymes, and to act as an inhibitor of certain types of protein kinases and G-protein coupled receptors. 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has also been found to possess anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has been found to possess anti-fungal and anti-viral activities.

Advantages and Limitations for Lab Experiments

3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is a relatively small molecule and can be synthesized in the laboratory in good yields. This makes it an attractive compound for laboratory experiments. In addition, 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has been found to possess a variety of biochemical and physiological effects, making it a useful tool for studying the mechanisms of action of various therapeutic compounds. However, 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has also been found to possess certain limitations. For example, 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is not very stable in solution and can degrade over time. In addition, 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine can interact with certain other compounds, making it difficult to use in certain types of experiments.

Future Directions

The potential therapeutic applications of 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine are still being explored. One potential future direction for research is to further investigate the mechanism of action of 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine, as well as its potential for use as a prodrug for other therapeutic agents. In addition, further research is needed to investigate the potential for 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine to act as an inhibitor of certain types of protein kinases and G-protein coupled receptors. Another potential future direction is to investigate the potential of 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine to act as an anti-fungal and anti-viral agent. Finally, further research is needed to investigate the potential of 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine to act as a modulator of certain signaling pathways, such as the MAPK and Akt pathways.

Synthesis Methods

3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine can be synthesized using a variety of methods. The most common method involves the coupling of 4-chloro-2-methylphenylacetic acid and 2,5-dimethylpyrazolo[1,5-a]pyrimidine in the presence of a base. The reaction is typically carried out in aqueous solution at room temperature, and yields 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine in good yields. Other methods for the synthesis of 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine include the reaction of 2,5-dimethylpyrazolo[1,5-a]pyrimidine with 4-chloro-2-methylphenylacetic acid in the presence of a palladium catalyst, and the reaction of 4-chloro-2-methylphenylacetic acid with 2,5-dimethylpyrazolone in the presence of a base.

Scientific Research Applications

3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has been studied extensively in the laboratory and has demonstrated a range of potential therapeutic applications. In particular, 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer activities. 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has also been studied for its ability to modulate the activity of certain enzymes, including cytochrome P450 enzymes, and for its potential to act as a prodrug for other therapeutic agents. 3-(4-chloro-2-methylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has also been studied for its potential to act as an inhibitor of certain types of protein kinases and for its ability to modulate the activity of certain G-protein coupled receptors.